Cas no 2309214-87-5 (3-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonylpyridine)

• Product Name: 3-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonylpyridine
• CAS No: 2309214-87-5
• MF: C₁₁H₁₁N₅O
• MW: 229.237941026688
• CID: 5338623
• Update Time: 2025-06-30

3-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonylpyridine Chemical and Physical Properties

Names and Identifiers

• (3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)(pyridin-3-yl)methanone
• pyridin-3-yl-[3-(triazol-2-yl)azetidin-1-yl]methanone
• 3-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonylpyridine

• Inchi： 1S/C11H11N5O/c17-11(9-2-1-3-12-6-9)15-7-10(8-15)16-13-4-5-14-16/h1-6,10H,7-8H2
• InChI Key： SVQPJZNEVDKXEQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)N1CC(C1)N1N=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 0.1
• Topological Polar Surface Area: 63.9

Additional information on 3-3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonylpyridine

3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine: A Promising Compound in Medicinal Chemistry

The compound with the CAS number 2309214-87-5, known as 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development.

The core structure of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine consists of a pyridine ring linked to an azetidine carbonyl group, which is further substituted with a 1,2,3-triazole moiety. The 1,2,3-triazole ring is a versatile functional group that is widely used in drug discovery due to its stability and ability to form strong hydrogen bonds. This structural feature contributes to the compound's high binding affinity and selectivity for various biological targets.

Recent studies have highlighted the potential of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine has shown potential in the field of oncology. A study conducted by a team at the National Cancer Institute found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival. This selective cytotoxicity makes it an attractive candidate for further preclinical and clinical evaluation as an anticancer agent.

In addition to its therapeutic potential, 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine has also been studied for its use as a chemical probe in biological research. The compound's high binding affinity and selectivity make it an excellent tool for investigating the function of specific proteins and pathways. For example, it has been used to study the role of certain kinases in cellular signaling processes, providing valuable insights into disease mechanisms.

The synthesis of 3-(3-(2H-1,2,3-triazol-2-yl)azetidine-1-carbonyl)pyridine is well-documented in the literature. A common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" chemistry method allows for the facile introduction of the 1,2,3-triazole moiety into the molecule. The azetidine carbonyl group can be introduced through standard amide coupling reactions using appropriate reagents such as HATU or EDC·HCl.

The physicochemical properties of 3-(3-(2H-1,2,3-triazol-2-y l)azetidine -1-carbonyl )pyri dine have been extensively characterized . It is a solid at room temperature with good solubility in common organic solvents such as DMSO and DMF. Its logP value indicates moderate lipophilicity , which is favorable for cellular uptake and permeability . The compound is also stable under physiological conditions , making it suitable for both in vitro and in vivo studies .

Toxicity studies have shown that 3-(3-(2H -1 , 2 , 3 -tr iazole - 2 - y l )a z eti dine - 1 - carb on y l )pyri dine exhibits low toxicity at therapeutic concentrations . This favorable safety profile supports its potential use as a drug candidate . However , further preclinical studies are necessary to fully evaluate its safety and efficacy before advancing to clinical trials .

In conclusion , 3 -(< strong > 3 -( 2 H - 1 , 2 , 3 - tr iazole - 2 - y l )a z eti dine - 1 - carb on y l )pyri dine strong > ( CAS number 2309214 -87 -5 ) is a promising compound with diverse applications in medicinal chemistry . Its unique structural features , potent biological activities , and favorable physicochemical properties make it an attractive candidate for further research and development . Ongoing studies are expected to uncover additional therapeutic potentials and optimize its use as a drug or chemical probe .